2-(Cyclohexylsulfanyl)-5-nitrobenzyl 3-phenylacrylate

• IUPAC Name: (2-cyclohexylsulfanyl-5-nitrophenyl)methyl (E)-3-phenylprop-2-enoate
• InChI: InChI=1S/C22H23NO4S/c24-22(14-11-17-7-3-1-4-8-17)27-16-18-15-19(23(25)26)12-13-21(18)28-20-9-5-2-6-10-20/h1,3-4,7-8,11-15,20H,2,5-6,9-10,16H2/b14-11+
• InChI Key: TZPOHCHMMBAIMI-SDNWHVSQSA-N
• Canonical SMILES: C1CCC(CC1)SC2=C(C=C(C=C2)[N+](=O)[O-])COC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CCC(CC1)SC2=C(C=C(C=C2)[N+](=O)[O-])COC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C22H23NO4S
• Molecular Weight: 397.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups. It includes a cyclohexylsulfanyl group, a nitrobenzyl group, and a phenylacrylate group. These groups are common in organic chemistry and are often involved in various chemical reactions.

Synthesis Analysis

While specific synthesis methods for this compound are not available, the synthesis of similar compounds often involves reactions like condensation, substitution, or addition. The exact method would depend on the desired configuration and the starting materials.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several functional groups. Each of these groups would contribute to the overall structure and properties of the molecule.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the functional groups present. For example, the nitro group is often involved in redox reactions, while the acrylate group could participate in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Scientific Research Applications

Heterocyclic Synthesis

• CNBPA serves as a valuable precursor in heterocyclic chemistry. . This method offers advantages such as simplicity, readily available starting materials, and a broad substrate range. Pyrrole compounds play essential roles in pharmaceuticals and natural products, with applications spanning antibacterial, antifungal, anti-inflammatory, and anticancer activities.

Spirocyclic Compounds

• In addition to the classical [3+2] cycloaddition, CNBPA reactions involve C-C bond cleavage due to traces of water. .

Benzylidinemalononitrile Derivatives

• CNBPA derivatives have been investigated in the context of 4-hexyloxybenzylidenemalononitrile and ethyl 2-cyano-3-(4-hexyloxy)phenylacrylate. .

Clean Synthesis

• CNBPA is also involved in the clean synthesis of benzylidenemalononitrile through Knoevenagel condensation. .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if used in a biological context, it might interact with biological macromolecules in a specific way.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in various fields such as medicinal chemistry, materials science, or synthetic chemistry.